5-Hydroxy-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid

• IUPAC Name: 5-hydroxy-2-oxo-5,6,7,8-tetrahydro-1H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C10H11NO4/c12-8-3-1-2-7-5(8)4-6(10(14)15)9(13)11-7/h4,8,12H,1-3H2,(H,11,13)(H,14,15)
• InChI Key: VPVVRSVZMGAULY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)NC(=O)C(=C2)C(=O)O)O
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• CAS No.: 923219-64-1

Description

5-Hydroxy-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid is a chemical compound with the molecular formula C10H11NO4. It has a molecular weight of 209.20.

Scientific Research Applications

Antitubercular Properties

4-Hydroxy-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid derivatives have been explored for their potential antitubercular properties. Studies have developed optimal conditions for obtaining hetarylamides of this compound and analyzed their antitubercular properties. The structural analysis and the effects of substituents on the quinoline nucleus on these properties were also examined (Ukrainets et al., 2006), (Ukrainets et al., 2007).

Structural Analysis and Reaction Mechanism

The structural characteristics and reaction mechanisms of derivatives have been a subject of study. For instance, the reaction of certain derivatives with hydroxylamine leads to the formation of specific compounds, and their structures were elucidated through various methods, including X-ray structural analysis and quantum-chemical calculations (Rudenko et al., 2013).

Synthesis and Crystal Structures

The synthesis and crystal structures of various hexahydroquinoline derivatives, including those containing the 5-Hydroxy-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid structure, have been reported. These studies contribute to the understanding of the molecular configuration and potential applications of these compounds in various scientific fields (Steiger et al., 2020).

Diuretic Properties

The relationship between structure and biological activity, specifically diuretic properties, has been explored. Comparative analyses were conducted to understand the impact of different structural components on the diuretic properties of the compounds, providing insights into their potential therapeutic applications (Ukrainets et al., 2008).

Mechanism of Action

Target of Action

The primary targets of 5-Hydroxy-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is still ongoing .

Mode of Action

It is believed that this compound may interact with its targets in a way that alters their function, leading to changes in cellular processes .

Biochemical Pathways

It has been suggested that this compound may have a role in various biological activities, including myorelaxant, analgesic, anticancer, antibacterial, antifungal, antitubercular, antimalarial, antioxidant, anti-inflammatory, multidrug resistance reversal, anti-alzheimer, neuroprotective, antidiabetic, antidyslipidemic and antiosteoporotic activities .

Result of Action

Based on its potential biological activities, it can be hypothesized that this compound may have a significant impact on cellular processes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets . .

Biochemical Analysis

Biochemical Properties

5-Hydroxy-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with enzymes involved in the synthesis and degradation of nucleic acids and proteins. The nature of these interactions often involves the inhibition or activation of enzyme activity, which can lead to significant changes in cellular metabolism .

Cellular Effects

The effects of this compound on cells are profound. It influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of key signaling pathways such as the MAPK and PI3K/Akt pathways, which are critical for cell survival and proliferation. Additionally, it can alter gene expression patterns, leading to changes in the production of proteins involved in cell cycle regulation and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to the inhibition or activation of their functions. For instance, it has been shown to inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. Additionally, it can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light and heat. Long-term exposure to this compound can lead to changes in cellular function, including alterations in cell growth and differentiation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it can have beneficial effects, such as promoting cell survival and proliferation. At high doses, it can be toxic, leading to cell death and tissue damage. Threshold effects have been observed, where a certain dosage level must be reached before significant biological effects are seen .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are critical for its metabolism. For instance, it can be metabolized by cytochrome P450 enzymes, leading to the production of various metabolites. These metabolic processes can affect the overall metabolic flux and levels of other metabolites in the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions can influence its localization and accumulation within different cellular compartments. For example, it can be transported into the nucleus, where it can interact with DNA and other nuclear proteins .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals and post-translational modifications. For instance, it can be localized to the mitochondria, where it can influence mitochondrial function and energy production .